![molecular formula C23H23NO5 B6281250 2-{[(9H-fluoren-9-yl)methoxy]carbonyl}-7-oxa-2-azaspiro[3.5]nonane-1-carboxylic acid CAS No. 2137503-11-6](/img/no-structure.png)
2-{[(9H-fluoren-9-yl)methoxy]carbonyl}-7-oxa-2-azaspiro[3.5]nonane-1-carboxylic acid
Description
“2-{[(9H-fluoren-9-yl)methoxy]carbonyl}-7-oxa-2-azaspiro[3.5]nonane-1-carboxylic acid” is a chemical compound with a molecular weight of 393.44 . It is a powder at room temperature .
Physical And Chemical Properties Analysis
This compound is a powder at room temperature . It has a molecular weight of 393.44 .Safety and Hazards
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for the compound '2-{[(9H-fluoren-9-yl)methoxy]carbonyl}-7-oxa-2-azaspiro[3.5]nonane-1-carboxylic acid' involves the protection of the amine group, followed by the formation of the spirocyclic ring system and the introduction of the fluorenyl group. The final step involves the deprotection of the amine group and the carboxylation of the resulting amine.", "Starting Materials": [ "7-oxa-2-azaspiro[3.5]nonane-1-carboxylic acid", "9H-fluorene", "Methoxymethyl chloride", "Sodium hydride", "Diethyl ether", "Chloroacetyl chloride", "Triethylamine", "Hydrochloric acid", "Sodium bicarbonate", "Sodium hydroxide", "Carbon dioxide" ], "Reaction": [ "Protection of the amine group with methoxymethyl chloride in the presence of sodium hydride and diethyl ether", "Formation of the spirocyclic ring system by reaction with chloroacetyl chloride and triethylamine", "Introduction of the fluorenyl group by reaction with 9H-fluorene and triethylamine", "Deprotection of the amine group with hydrochloric acid and sodium bicarbonate", "Carboxylation of the resulting amine with carbon dioxide and sodium hydroxide" ] } | |
CAS RN |
2137503-11-6 |
Product Name |
2-{[(9H-fluoren-9-yl)methoxy]carbonyl}-7-oxa-2-azaspiro[3.5]nonane-1-carboxylic acid |
Molecular Formula |
C23H23NO5 |
Molecular Weight |
393.4 |
Purity |
95 |
Origin of Product |
United States |
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